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Compound of Interest

Compound Name: Crisaborole

Cat. No.: B606811 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and maintain experimental

integrity. This document provides essential, immediate safety and logistical information for the

handling of Crisaborole, including personal protective equipment (PPE) recommendations,

procedural guidance, and disposal plans.

Hazard Identification and Classification
Crisaborole is classified with the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1][2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1][2][3]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Signal Word: Warning[1][2]

Hazard Pictogram:

GHS07: Exclamation Mark
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Crisaborole, the following

personal protective equipment is mandatory.

PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with side-

shields.

Protects against splashes and

dust, preventing serious eye

irritation.[1][4]

Hand Protection
Compatible chemical-resistant

gloves.

Prevents skin contact and

irritation.[1][5]

Skin and Body Protection
Impervious clothing (e.g., lab

coat).

Protects against skin contact

and contamination of personal

clothing.[1][4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required to prevent respiratory

tract irritation from dust or

aerosols.[1][5]

Engineering Controls
Proper ventilation and safety equipment are crucial for handling Crisaborole safely.

Ventilation: Use only in a well-ventilated area, preferably within a laboratory fume hood or

another appropriate form of local exhaust ventilation.[1][4]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible.

[1]

Step-by-Step Handling and Storage Procedures
Adherence to the following procedural steps will ensure the safe handling of Crisaborole from

receipt to disposal.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry and well-ventilated place.[4]

Recommended storage is at room temperature, 20°C–25°C (68°F–77°F), with excursions

permitted to 15°C–30°C (59°F–86°F).[6][7]

2. Preparation and Handling:

Before handling, ensure all required PPE is correctly worn.

Work within a designated area, such as a chemical fume hood, to minimize inhalation

exposure.[4]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2]

3. Spill Management:

In case of a spill, keep unnecessary personnel away and ensure adequate ventilation.[4]

Wear appropriate personal protective equipment during cleanup.[4]

Avoid inhaling any dust from the spilled material.[4]

Collect the spilled material mechanically and place it in a suitable, closed container for

disposal.[5]

Avoid allowing the substance to enter drains, water courses, or the soil.[1][5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

If Inhaled

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Seek immediate medical

attention.[1][4]

In Case of Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation persists, consult a

physician.[1][4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do so. Continue rinsing. Promptly call a

physician.[1]

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][4]

Disposal Plan
Proper disposal of Crisaborole and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Dispose of the contents and container in accordance with all local, state, and federal

regulations.[1]

One suggested method for disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

For unused commercial products (e.g., ointments), consult a healthcare professional on

proper disposal methods.[8]

Quantitative Data
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The following table summarizes key quantitative data for Crisaborole.

Property Value Source

Molecular Formula C₁₄H₁₀BNO₃ [4]

Molecular Weight 251.1 g/mol

Occupational Exposure Limits
No exposure limits have been

noted for this ingredient.
[1][4]

Experimental Protocols
The search results cite various studies, including in vitro skin permeation and retention

analyses and pharmacokinetic studies.[9][10] However, detailed, step-by-step experimental

methodologies for these studies are not publicly available in the provided documentation. For

instance, one source describing an in vitro release test (IVRT) states that the detailed method

development and validation data are proprietary.[11]

Operational Workflow for Handling Crisaborole
The following diagram illustrates the logical workflow for the safe handling of Crisaborole in a

laboratory setting.
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Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Receive and Inspect Crisaborole

Store in a Cool, Dry, Well-Ventilated Area

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Ventilated Fume Hood

Weigh and Prepare Compound

Conduct Experiment

Decontaminate Work Area
Dispose of Waste Crisaborole

(According to Local Regulations)

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Spill Occurs

Follow Spill Cleanup Protocol

Exposure Occurs
(Skin, Eyes, Inhalation)

Administer First Aid
(Seek Medical Attention)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Crisaborole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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